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Compound of Interest

Compound Name: 5-Nitrosalicylaldehyde

Cat. No.: B15543640

Essential Safety and Handling Guide for 5-
Nitrosalicylaldehyde

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of 5-Nitrosalicylaldehyde.

Chemical Identifier:

Name: 5-Nitrosalicylaldehyde

Synonyms: 2-Hydroxy-5-nitrobenzaldehyde

CAS Number: 97-51-8

Molecular Formula: C7HsNOa4

Molecular Weight: 167.12 g/mol [1]

Hazard Identification and Classification

5-Nitrosalicylaldehyde is classified with the following hazards:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]
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 Skin Irritation (Category 2): Causes skin irritation.[1][2]

e Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

e Hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 2: Toxic to
aquatic life with long lasting effects.[2]

Signal Word: Warning[1][2]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H411: Toxic to aquatic life with long lasting effects.[2]

Personal Protective Equipment (PPE)

To ensure personal safety when handling 5-Nitrosalicylaldehyde, the following personal
protective equipment is mandatory.
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Protection Type Specification Rationale

Wear tightly fitting safety

goggles with side-shields Protects against splashes and
Eye/Face Protection conforming to EN 166 (EU) or dust, preventing serious eye

NIOSH (US). A face shield may irritation.

also be necessary.[2]

Wear chemical-impermeable
) ] gloves (e.g., nitrile rubber) and  Prevents skin contact which
Skin Protection i ) o
fire/flame resistant and can cause irritation.[2]

impervious clothing.

A dust mask is recommended.

If exposure limits are exceeded  Avoids inhalation of dust which
Respiratory Protection or irritation is experienced, use  may cause respiratory

a full-face respirator with an irritation.[1]

appropriate cartridge.[2][3]

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.
Handling:

e Work in a well-ventilated area, preferably in a chemical fume hood.[4]
 Avoid the formation of dust and aerosols.

» Avoid contact with skin, eyes, and clothing.[3]

» Do not eat, drink, or smoke when using this product.[2]

e Wash hands and any exposed skin thoroughly after handling.[2]

e Use non-sparking tools to prevent ignition.

o Ensure eyewash stations and safety showers are readily accessible.[3]
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Storage:

» Store in a tightly closed, original container.[1]

o Keep in a dry, cool, and well-ventilated place.[1]
» Protect from moisture and direct sunlight.[1]

Quantitative Toxicity Data

The following table summarizes the available acute toxicity data for 5-Nitrosalicylaldehyde.

Route of . )
Test Type Species Dose (LD50) Toxic Effects
Exposure
Behavioral
(muscle
weakness),
Lethal Dose, Oral Rat 799 mg/k L (d )
ra a m ungs (dyspnea),
50% Kill (LD50) I .g yep
Skin and
Appendages
(hain[5]
Behavioral
(convulsions,
Lethal Dose, muscle
. Oral Mouse 672 mg/kg _
50% Kill (LD50) weakness), Skin

and Appendages
(hair)

Note: No occupational exposure limits (e.g., PEL, TLV) have been established for 5-
Nitrosalicylaldehyde.[4]

Experimental Protocol: Synthesis of 5-
Nitrosalicylaldehyde via Duff Reaction

This protocol is a representative example of a procedure involving 5-Nitrosalicylaldehyde. All
steps must be conducted in a chemical fume hood with appropriate PPE.
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Materials:

e p-Nitrophenol

o Hexamethylenetetramine

e Polyphosphoric acid

 Ice water

¢ Dilute sodium hydroxide solution
 Dilute hydrochloric acid
Procedure:

e Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and thermometer,
combine polyphosphoric acid and p-nitrophenol.

» Heating: Heat the mixture with constant stirring in an oil bath to 100°C.

» Addition of Reagent: Slowly add hexamethylenetetramine in batches, maintaining the
temperature at 100°C.

e Reaction: Allow the reaction to proceed for 2 hours at 100°C.

e Quenching: Remove the oil bath and carefully add ice water to the reaction flask with
continuous stirring to cool it to room temperature. A light yellow crystal should precipitate.

« |solation and Neutralization: Filter the precipitate and wash with a dilute sodium hydroxide
solution to dissolve the product.

» Precipitation: Acidify the filtrate with dilute hydrochloric acid to a pH of 3-4 to re-precipitate
the 5-Nitrosalicylaldehyde.

e Final Product: Cool the mixture to 0-10°C, filter the solid product, wash with cold water, and
dry under vacuum.
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Emergency and Disposal Plan

Spill Response:

Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, sweep up the spilled solid, avoiding dust
generation, and place it into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with soap and water.
First Aid Measures:

If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor if you feel unwell.
[11[2]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[1][2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Seek medical
advice if you feel unwell.[1]

Waste Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[6]

e Do not let the chemical enter drains as it is toxic to aquatic life.[2] Chemical waste
generators must determine whether a discarded chemical is classified as a hazardous
waste.[6]

Visual Workflow Guides
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The following diagrams illustrate the key procedural workflows for handling 5-
Nitrosalicylaldehyde.
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Safe Handling Workflow for 5-Nitrosalicylaldehyde

Preparation

Step 1
\

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2
Y

Work in a Ventilated
Chemical Fume Hood

Step 3
Y

Weigh Solid Chemical

Step 4
Y

Perform Experimental
Procedure

Step 5
Y

Clean Work Area

Step 6
\

Decontaminate Glassware

Step 7
\

Dispose of Waste Properly

Step 8
Y

Remove PPE

Step 9
Y

Wash Hands Thoroughly
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Spill Response Plan for 5-Nitrosalicylaldehyde

Chemical Spill Occurs

Evacuate Area

'

Don Full PPE

i

Contain Spill

i

Collect Spilled Material
(Avoid Dust)

i

Place in Labeled
Waste Container

i

Decontaminate Spill Area

i

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b15543640?utm_src=pdf-custom-synthesis
https://www.lobachemie.com/lab-chemical-msds/MSDS-5--nitro-salicylaldehyde-CASNO-97-51-D189P-EN.aspx
https://www.echemi.com/sds/5-nitrosalicylaldehyde-pid_Rock35328.html
https://www.tcichemicals.com/CA/en/sds/N0255_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC416180050&countryCode=US&language=en
https://www.chemsrc.com/en/cas/97-51-8_888735.html
https://wap.guidechem.com/question/what-are-the-synthesis-methods-id153887.html
https://www.benchchem.com/product/b15543640#personal-protective-equipment-for-handling-5-nitrosalicylaldehyde
https://www.benchchem.com/product/b15543640#personal-protective-equipment-for-handling-5-nitrosalicylaldehyde
https://www.benchchem.com/product/b15543640#personal-protective-equipment-for-handling-5-nitrosalicylaldehyde
https://www.benchchem.com/product/b15543640#personal-protective-equipment-for-handling-5-nitrosalicylaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15543640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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